Cas no 27174-60-3 (4-Chloro-6-(4-methylpiperazin-1-yl)pyrimidine)

4-Chloro-6-(4-methylpiperazin-1-yl)pyrimidine is a versatile heterocyclic compound featuring a chloropyrimidine core substituted with a 4-methylpiperazine moiety. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chlorine atom at the 4-position allows for further functionalization via nucleophilic substitution, while the 4-methylpiperazine group enhances solubility and modulates electronic properties. Its well-defined reactivity profile and stability under standard conditions make it suitable for use in cross-coupling reactions and as a building block for biologically active molecules. The compound is typically handled under inert conditions to preserve its integrity, ensuring consistent performance in synthetic applications.
4-Chloro-6-(4-methylpiperazin-1-yl)pyrimidine structure
27174-60-3 structure
Product Name:4-Chloro-6-(4-methylpiperazin-1-yl)pyrimidine
CAS No:27174-60-3
MF:C9H13ClN4
MW:212.67932009697
MDL:MFCD05739691
CID:1005086
PubChem ID:8178074
Update Time:2025-06-07

4-Chloro-6-(4-methylpiperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-(4-methyl-1-piperazinyl)pyrimidine
    • 4-Chloro-6-(4-methylpiperazin-1-yl)pyrimidine
    • 4‐CHLORO‐6‐(4‐METHYLPIPERAZIN‐1‐YL)‐PYRIMIDINE
    • Pyrimidine, 4-chloro-6-(4-methyl-1-piperazinyl)-
    • 4-chloro-6-(4-methyl-piperazin-1-yl)-pyrimidine
    • MDL: MFCD05739691
    • Inchi: 1S/C9H13ClN4/c1-13-2-4-14(5-3-13)9-6-8(10)11-7-12-9/h6-7H,2-5H2,1H3
    • InChI Key: KOWHHKHQQJATPV-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC=N1)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 212.08300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 32.26000
  • LogP: 0.88470

4-Chloro-6-(4-methylpiperazin-1-yl)pyrimidine Security Information

  • HazardClass:IRRITANT

4-Chloro-6-(4-methylpiperazin-1-yl)pyrimidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-6-(4-methylpiperazin-1-yl)pyrimidine Pricemore >>

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4-Chloro-6-(4-methylpiperazin-1-yl)pyrimidine Production Method

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